6-chloro-5-fluoro-N,N-bis[(furan-2-yl)methyl]pyridine-3-sulfonamide

• IUPAC Name: 6-chloro-5-fluoro-N,N-bis(furan-2-ylmethyl)pyridine-3-sulfonamide
• InChI: InChI=1S/C15H12ClFN2O4S/c16-15-14(17)7-13(8-18-15)24(20,21)19(9-11-3-1-5-22-11)10-12-4-2-6-23-12/h1-8H,9-10H2
• InChI Key: XLJWXTNLAABWGE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN(CC2=CC=CO2)S(=O)(=O)C3=CC(=C(N=C3)Cl)F
• Molecular Formula: C15H12ClFN2O4S
• Molecular Weight: 370.8 g/mol

Description

Compounds with structures similar to “6-chloro-5-fluoro-N,N-bis[(furan-2-yl)methyl]pyridine-3-sulfonamide” are often used in organic synthesis. They can serve as building blocks for more complex molecules due to their reactivity.

Synthesis Analysis

The synthesis of similar compounds often involves catalytic processes. For example, protodeboronation of pinacol boronic esters has been reported. This process utilizes a radical approach and can be paired with a Matteson–CH2–homologation.

Molecular Structure Analysis

The molecular structure of similar compounds often involves a combination of different functional groups that contribute to their reactivity. The presence of halogens (like chlorine and fluorine), sulfonamide group, and furan rings can significantly influence the chemical properties of the molecule.

Chemical Reactions Analysis

Reactions involving similar compounds often involve transition metal-catalyzed carbon–carbon bond forming reactions. One of the most widely applied reactions of this type is the Suzuki–Miyaura cross-coupling.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary widely depending on their exact structure. Factors such as the presence and position of different functional groups, the overall size and shape of the molecule, and the presence of any chiral centers can all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of similar compounds often involves electron transfer processes. For example, in the Suzuki–Miyaura coupling, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond.

Safety and Hazards

The safety and hazards associated with similar compounds can also vary widely. It’s important to handle all chemicals with care and to follow appropriate safety protocols. Material Safety Data Sheets (MSDS) provide valuable information about potential hazards, safe handling procedures, and emergency response guidelines.

Future Directions

The future directions in the study of similar compounds could involve the development of new synthetic methods, the exploration of new reactions, and the design of new molecules with desirable properties. The field of organic synthesis is continually evolving, with researchers constantly seeking to develop more efficient, selective, and environmentally friendly methods.